Cas no 807343-01-7 ((2-methoxyphenyl)methyl(propyl)amine)
(2-methoxyphenyl)methyl(propyl)amine Chemical and Physical Properties
Names and Identifiers
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- N-(2-Methoxybenzyl)propan-1-amine
- 4-(2-methoxyphenyl)butan-1-amine
- 2-Methoxy-N-propylbenzenemethanamine (ACI)
- [(2-Methoxyphenyl)methyl](propyl)amine
- CHEMBRDG-BB 4014223
- EN300-167270
- 807343-01-7
- CS-0125153
- C78481
- BS-17663
- MFCD04503211
- N-[(2-methoxyphenyl)methyl]propan-1-amine
- DB-104691
- AKOS000186962
- SCHEMBL8138468
- (2-methoxyphenyl)methyl(propyl)amine
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- MDL: MFCD04503211
- Inchi: 1S/C11H17NO/c1-3-8-12-9-10-6-4-5-7-11(10)13-2/h4-7,12H,3,8-9H2,1-2H3
- InChI Key: JDUNMOVTNMQDIG-UHFFFAOYSA-N
- SMILES: O(C)C1C(CNCCC)=CC=CC=1
Computed Properties
- Exact Mass: 179.13100
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 0.953
- Boiling Point: 249.2°C at 760 mmHg
- Flash Point: 101.4°C
- Refractive Index: 1.5
- PSA: 21.26000
- LogP: 2.58570
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
(2-methoxyphenyl)methyl(propyl)amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2-methoxyphenyl)methyl(propyl)amine Customs Data
- HS CODE:2922299090
- Customs Data:
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(2-methoxyphenyl)methyl(propyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M228300-50mg |
[(2-methoxyphenyl)methyl](propyl)amine |
807343-01-7 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M228300-100mg |
[(2-methoxyphenyl)methyl](propyl)amine |
807343-01-7 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M228300-500mg |
[(2-methoxyphenyl)methyl](propyl)amine |
807343-01-7 | 500mg |
$ 115.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N53060-1g |
N-(2-Methoxybenzyl)propan-1-amine |
807343-01-7 | 95% | 1g |
¥162.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N53060-250mg |
N-(2-Methoxybenzyl)propan-1-amine |
807343-01-7 | 95% | 250mg |
¥94.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N53060-5g |
N-(2-Methoxybenzyl)propan-1-amine |
807343-01-7 | 95% | 5g |
¥561.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N53060-25g |
N-(2-Methoxybenzyl)propan-1-amine |
807343-01-7 | 95% | 25g |
¥1963.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IU348-250mg |
(2-methoxyphenyl)methyl(propyl)amine |
807343-01-7 | 95+% | 250mg |
216CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IU348-1g |
(2-methoxyphenyl)methyl(propyl)amine |
807343-01-7 | 95+% | 1g |
191.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IU348-50mg |
(2-methoxyphenyl)methyl(propyl)amine |
807343-01-7 | 95+% | 50mg |
45.0CNY | 2021-07-17 |
(2-methoxyphenyl)methyl(propyl)amine Production Method
Production Method 1
1.2 Reagents: Sodium borohydride Solvents: Methanol ; 1 h, rt
(2-methoxyphenyl)methyl(propyl)amine Raw materials
(2-methoxyphenyl)methyl(propyl)amine Preparation Products
(2-methoxyphenyl)methyl(propyl)amine Suppliers
(2-methoxyphenyl)methyl(propyl)amine Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on (2-methoxyphenyl)methyl(propyl)amine
Research Brief on (2-methoxyphenyl)methyl(propyl)amine (CAS: 807343-01-7): Recent Advances and Applications in Chemical Biology and Medicine
The compound (2-methoxyphenyl)methyl(propyl)amine, with the CAS number 807343-01-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This research brief aims to provide a comprehensive overview of the latest studies and applications related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses. The findings discussed herein are based on peer-reviewed publications and recent industry reports, ensuring the accuracy and relevance of the information presented.
Recent studies have highlighted the unique structural features of (2-methoxyphenyl)methyl(propyl)amine, which make it a promising candidate for drug development. The compound's methoxy and propylamine functional groups contribute to its ability to interact with various biological targets, including neurotransmitter receptors and enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for serotonin receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety.
In addition to its neurological applications, (2-methoxyphenyl)methyl(propyl)amine has also been investigated for its role in cancer therapy. A recent preclinical study revealed that the compound can inhibit the growth of certain cancer cell lines by modulating key signaling pathways. The study, conducted by researchers at the University of California, San Francisco, identified the compound's ability to induce apoptosis in breast cancer cells, providing a foundation for further development as an anticancer agent.
The synthesis and optimization of (2-methoxyphenyl)methyl(propyl)amine have also been a focus of recent research. A team at MIT developed a novel synthetic route that improves the yield and purity of the compound, making it more accessible for large-scale production. This advancement is particularly significant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines. The study also explored structure-activity relationships (SAR) to identify derivatives with enhanced pharmacological properties.
Despite these promising findings, challenges remain in the clinical translation of (2-methoxyphenyl)methyl(propyl)amine. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed in future studies. However, the compound's versatility and broad range of biological activities make it a valuable tool for both basic research and therapeutic development. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in medicine.
In conclusion, (2-methoxyphenyl)methyl(propyl)amine (CAS: 807343-01-7) represents a compound of significant interest in the fields of chemical biology and medicinal chemistry. Its diverse pharmacological effects and potential therapeutic applications underscore the importance of continued research. This brief highlights the latest advancements and sets the stage for future investigations into this promising molecule.
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